Cas no 1250919-61-9 (2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol)

• Product Name: 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol
• CAS No: 1250919-61-9
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• MDL: MFCD16152910
• CID: 2161359
• Update Time: 2025-08-05

2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol
• 2-[(3-bromophenyl)methyl-propan-2-ylamino]ethanol

• MDL： MFCD16152910
• Inchi： 1S/C12H18BrNO/c1-10(2)14(6-7-15)9-11-4-3-5-12(13)8-11/h3-5,8,10,15H,6-7,9H2,1-2H3
• InChI Key： WAKGOMKCEXFIKK-UHFFFAOYSA-N
• SMILES： C(O)CN(CC1=CC=CC(Br)=C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol

2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol: A Comprehensive Overview

2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol (CAS No. 1250919-61-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of ethanol with a unique substituent structure that includes a bromobenzyl and isopropyl group attached to an amino group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol is characterized by its complex arrangement of atoms, which includes a central ethanol backbone with an amino group substituted by a 3-bromobenzyl and isopropyl moiety. This structure provides the compound with unique reactivity and solubility properties, making it suitable for use in both organic synthesis and biological assays. The presence of the bromine atom in the benzyl group also introduces potential for further chemical modifications, which can be leveraged to enhance its pharmacological properties.

In recent years, 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the synthesis of novel drugs. The compound's ability to undergo selective chemical transformations makes it a versatile building block in the development of new pharmaceuticals. For instance, researchers have explored its use in the synthesis of compounds with anti-inflammatory, analgesic, and neuroprotective properties.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol as a lead compound for developing new treatments for neurodegenerative diseases. The study demonstrated that derivatives of this compound exhibited significant neuroprotective effects in both in vitro and in vivo models. These findings suggest that 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol could serve as a valuable starting point for the development of novel therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential therapeutic applications, 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol has also been investigated for its use in chemical biology research. Its unique structure allows it to interact with specific biological targets, making it useful for probing cellular processes and signaling pathways. For example, researchers have used this compound to study the mechanisms underlying receptor-mediated signal transduction and ion channel regulation.

The synthesis of 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and reduction steps. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale applications.

In addition to its chemical synthesis, the physical properties of 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol are also well-characterized. It is a colorless liquid at room temperature with a molecular weight of approximately 284 g/mol. The compound exhibits good solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

The safety profile of 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at low to moderate concentrations, with no significant adverse effects observed in animal models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 2-[(3-Bromo-benzyl)-isopropyl-amino]-ethanol (CAS No. 1250919-61-9) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutics. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge, further solidifying its importance in the field.